Cas no 1003712-20-6 (2,5-Difluoro-3-methylbenzonitrile)

• Product Name: 2,5-Difluoro-3-methylbenzonitrile
• CAS No: 1003712-20-6
• MF: C₈H₅F₂N
• MW: 153.128808736801
• MDL: MFCD09996954
• CID: 1032475
• Update Time: 2025-06-09

2,5-Difluoro-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3-methylbenzonitrile
• C8H5F2N
• AM62524
• LF10952
• MolPort-003-984-498
• PubChem8340
• SBB065058

• MDL： MFCD09996954
• Inchi： 1S/C8H5F2N/c1-5-2-7(9)3-6(4-11)8(5)10/h2-3H,1H3
• InChI Key： GOCHUEANXRBERE-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(=CC=1C)F

Computed Properties

• Exact Mass: 153.03905
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 211.1±35.0 ºC (760 Torr),
• Flash Point: 81.5±25.9 ºC,
• Solubility: Almost insoluble (0.069 g/l) (25 º C),
• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2,5-Difluoro-3-methylbenzonitrile

Professional Introduction to 2,5-Difluoro-3-methylbenzonitrile (CAS No. 1003712-20-6)

2,5-Difluoro-3-methylbenzonitrile, with the chemical identifier CAS No. 1003712-20-6, is a fluorinated aromatic nitrile that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural motif, exhibits a combination of electronic and steric properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The presence of both fluorine and nitrile functional groups in 2,5-Difluoro-3-methylbenzonitrile contributes to its reactivity and utility in organic synthesis. Fluorine atoms are known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates, while the nitrile group serves as a versatile handle for further functionalization. These features have positioned this compound as a key building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated benzonitriles in medicinal chemistry. The introduction of fluorine at specific positions on the aromatic ring can significantly enhance the metabolic stability, lipophilicity, and binding affinity of drug molecules. 2,5-Difluoro-3-methylbenzonitrile exemplifies this trend, as it has been employed in the synthesis of several promising candidates targeting various diseases.

One notable area where 2,5-Difluoro-3-methylbenzonitrile has found application is in the development of anticancer agents. Fluorinated benzonitriles have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. For instance, derivatives of this compound have been investigated for their ability to disrupt signaling pathways critical to cancer cell survival. The nitrile group provides a site for further derivatization, allowing chemists to fine-tune the molecular properties for optimal biological activity.

Additionally, 2,5-Difluoro-3-methylbenzonitrile has been explored in the context of antimicrobial research. The unique electronic distribution induced by fluorine substitution can alter the binding interactions between a drug molecule and its biological target, potentially leading to enhanced efficacy against resistant strains of bacteria and fungi. Recent studies have demonstrated its utility in generating novel antimicrobial compounds with improved spectrum activity.

The agrochemical sector has also benefited from the use of 2,5-Difluoro-3-methylbenzonitrile as a precursor in the synthesis of advanced pesticides and herbicides. The incorporation of fluorine into agrochemicals can lead to compounds with prolonged environmental persistence and increased resistance to degradation, thereby improving their effectiveness in crop protection strategies. Furthermore, the nitrile functionality allows for further chemical modifications that can enhance selectivity towards target pests while minimizing harm to non-target organisms.

The synthetic methodologies employed in the preparation of 2,5-Difluoro-3-methylbenzonitrile are another area of active investigation. Modern synthetic approaches often focus on developing efficient and sustainable routes that minimize waste and energy consumption. Catalytic processes and green chemistry principles have been increasingly integrated into these synthetic strategies, aligning with global efforts to promote environmental stewardship in chemical manufacturing.

In conclusion,2,5-Difluoro-3-methylbenzonitrile (CAS No. 1003712-20-6) represents a versatile and valuable compound in contemporary chemical research. Its unique structural features have enabled its use as an intermediate in the development of innovative pharmaceuticals, agrochemicals, and materials. As scientific understanding continues to evolve, it is anticipated that this compound will remain at the forefront of molecular innovation, driving advancements across multiple disciplines.